![molecular formula C48H94NO8P B1261231 1-[(11Z)-octadecenoyl]-2-docosanoyl-sn-glycero-3-phosphocholine](/img/structure/B1261231.png)
1-[(11Z)-octadecenoyl]-2-docosanoyl-sn-glycero-3-phosphocholine
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Overview
Description
1-[(11Z)-octadecenoyl]-2-docosanoyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 40:1 in which the acyl groups specified at positions 1 and 2 are (11Z)-octadecenoyl and docosanoyl respectively. It derives from a cis-vaccenic acid and a docosanoic acid.
Scientific Research Applications
Lipid-Linked Desaturation in Plant Microsomal Membranes
Research by Sperling and Heinz (1993) explored lipid-linked desaturation in plant microsomal membranes using ether-analogous substrates like 1-[(11Z)-octadecenoyl]-2-docosanoyl-sn-glycero-3-phosphocholine. This study provided evidence for acylation and desaturation processes in plants, revealing the incorporation and desaturation of oleoyl groups in microsomal membrane lipids (Sperling & Heinz, 1993).
Hydrolysis and Decomposition in High-Temperature Water
Changi, Matzger, and Savage (2012) investigated the behavior of similar phospholipids in high-temperature water, observing their hydrolysis and the formation of oleic acid and other products. This study provides insights into the stability and decomposition pathways of such phospholipids under extreme conditions (Changi et al., 2012).
Membrane Properties and Molecular Motion
Barton and Gunstone (1975) focused on the synthesis and properties of phospholipid bilayers formed from unsaturated lecithins, which include compounds like this compound. Their work shed light on the impact of unsaturation on membrane properties and molecular motion, particularly in the context of lipid bilayers (Barton & Gunstone, 1975).
Phospholipid Analysis in Marine Sponges
Dasgupta et al. (1987) examined unusual branched and unsaturated phospholipids in marine sponges using high-performance liquid chromatography and fast atom bombardment mass spectrometry. This research is vital for understanding the role and structure of such phospholipids in marine organisms (Dasgupta et al., 1987).
Neurotrophic Effects of Phospholipids
Kwon et al. (2003) explored the neurotrophic effects of phospholipids extracted from Bombycis corpus. Their study indicated that compounds like this compound may stimulate NGF synthesis in astrocytes, highlighting potential applications in neurology and brain health (Kwon et al., 2003).
Membrane Interactions with Small Molecules
Huang et al. (2013) utilized a pH modulation sensing platform to detect interactions between small molecules and lipid bilayers. This study is relevant for understanding how compounds like this compound interact with other molecules at the membrane level, impacting drug delivery and membrane biology (Huang et al., 2013).
properties
Molecular Formula |
C48H94NO8P |
---|---|
Molecular Weight |
844.2 g/mol |
IUPAC Name |
[(2R)-2-docosanoyloxy-3-[(Z)-octadec-11-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C48H94NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-39-41-48(51)57-46(45-56-58(52,53)55-43-42-49(3,4)5)44-54-47(50)40-38-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h17,19,46H,6-16,18,20-45H2,1-5H3/b19-17-/t46-/m1/s1 |
InChI Key |
DOKTZAMOHSCUOQ-VGURBHAXSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCCCCCC/C=C\CCCCCC)COP(=O)([O-])OCC[N+](C)(C)C |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCCCC=CCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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